Cas no 855835-52-8 (1,3-Palmitin-2-Behenin)

• Product Name: 1,3-Palmitin-2-Behenin
• CAS No: 855835-52-8
• MF: C₅₇H₁₁₀O₆
• MW: 891.479719638824
• CID: 5092212
• Update Time: 2025-05-20

1,3-Palmitin-2-Behenin Chemical and Physical Properties

Names and Identifiers

• Docosanoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester
• 1,3-Palmitin-2-Behenin

• Inchi： 1S/C57H110O6/c1-4-7-10-13-16-19-22-25-26-27-28-29-30-33-36-39-42-45-48-51-57(60)63-54(52-61-55(58)49-46-43-40-37-34-31-23-20-17-14-11-8-5-2)53-62-56(59)50-47-44-41-38-35-32-24-21-18-15-12-9-6-3/h54H,4-53H2,1-3H3
• InChI Key： ZAPQRWSMQICTDG-UHFFFAOYSA-N
• SMILES： C(OC(COC(=O)CCCCCCCCCCCCCCC)COC(=O)CCCCCCCCCCCCCCC)(=O)CCCCCCCCCCCCCCCCCCCCC

Experimental Properties

• Density: 0.909±0.06 g/cm3(Predicted)
• Boiling Point: 813.0±32.0 °C(Predicted)

Additional information on 1,3-Palmitin-2-Behenin

Recent Advances in the Study of 1,3-Palmitin-2-Behenin and Related Compound 855835-52-8

The compound 1,3-Palmitin-2-Behenin, a structured triglyceride, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This structured lipid, characterized by its specific fatty acid composition—palmitic acid at the sn-1 and sn-3 positions and behenic acid at the sn-2 position—has been the subject of numerous studies aimed at understanding its role in lipid metabolism, drug delivery systems, and nutritional science. Concurrently, the related compound with CAS number 855835-52-8 has emerged as a key intermediate or analog in the synthesis and functionalization of such structured lipids, further broadening the scope of research in this domain.

Recent studies have focused on the synthesis and characterization of 1,3-Palmitin-2-Behenin, leveraging advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods have enabled researchers to achieve high purity and precise structural elucidation, which are critical for subsequent biological evaluations. The compound 855835-52-8 has been instrumental in these synthetic pathways, often serving as a precursor or a building block in the enzymatic or chemical synthesis of 1,3-Palmitin-2-Behenin. Its role in facilitating efficient and scalable production processes has been highlighted in several recent publications.

In the context of pharmaceutical applications, 1,3-Palmitin-2-Behenin has shown promise as a lipid-based drug delivery vehicle. Its ability to form stable emulsions and liposomes has been exploited to enhance the bioavailability of poorly water-soluble drugs. Recent in vitro and in vivo studies have demonstrated its biocompatibility and controlled release properties, making it a candidate for targeted drug delivery systems. The compound 855835-52-8 has also been investigated for its potential to modify the pharmacokinetic profiles of co-administered drugs, although further research is needed to fully elucidate its mechanisms of action.

Nutritional and metabolic studies have further expanded the understanding of 1,3-Palmitin-2-Behenin. Its structured triglyceride form has been associated with improved lipid absorption and reduced risk of atherosclerosis in preclinical models. The compound's unique fatty acid arrangement is believed to influence its metabolic fate, distinguishing it from conventional triglycerides. Researchers have also explored the role of 855835-52-8 in modulating enzymatic pathways involved in lipid metabolism, providing insights into its potential as a therapeutic agent for metabolic disorders.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 1,3-Palmitin-2-Behenin. Issues such as cost-effectiveness, regulatory approval, and long-term safety profiles need to be addressed. The compound 855835-52-8, while valuable in research settings, also requires further toxicological and pharmacokinetic studies to ensure its suitability for broader applications. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the potential of these compounds.

In conclusion, the study of 1,3-Palmitin-2-Behenin and its related compound 855835-52-8 represents a vibrant and evolving area of research in chemical biology and pharmaceuticals. Recent findings underscore their versatility in drug delivery, nutrition, and metabolic regulation. Continued interdisciplinary research will be crucial to unlocking their full therapeutic potential and addressing the existing challenges in their development and application.